![molecular formula C10H8N2 B1614055 6-Methyl-1H-indole-4-carbonitrile CAS No. 885522-54-3](/img/structure/B1614055.png)
6-Methyl-1H-indole-4-carbonitrile
Overview
Description
6-Methyl-1H-indole-4-carbonitrile is a chemical compound with the linear formula C10 H8 N2 . It is a solid substance and is used in laboratory chemicals .
Molecular Structure Analysis
The molecular structure of this compound is represented by the linear formula C10 H8 N2 . The InChI code for this compound is 1S/C10H8N2/c1-12-6-5-9-8(7-11)3-2-4-10(9)12/h2-6H,1H3 .Physical And Chemical Properties Analysis
This compound is a solid substance . It has a molecular weight of 156.19 . The compound is stored at room temperature .Scientific Research Applications
Nucleophilic Reactivities of Indoles
Research on indoles, including structures related to "6-Methyl-1H-indole-4-carbonitrile," has provided insights into their nucleophilic reactivities. Lakhdar et al. (2006) investigated the kinetics of coupling reactions of indoles with benzhydryl cations, leading to a better understanding of their reactivity parameters. This knowledge is crucial for designing indole-based compounds in organic synthesis (Lakhdar et al., 2006).
Corrosion Inhibitors
Indole derivatives, including compounds structurally similar to "this compound," have been explored as corrosion inhibitors. Gupta et al. (2018) synthesized spiro[indoline-3,4′-pyrano[2,3-c]pyrazole] derivatives, demonstrating their effectiveness as green corrosion inhibitors for mild steel in a hydrochloric acid medium. These findings have implications for the development of eco-friendly corrosion inhibitors in industrial applications (Gupta et al., 2018).
Domino Synthesis Protocols
The versatility of indole-based compounds is highlighted in their use in domino synthesis protocols. Sivakumar et al. (2013) reported a one-pot, three-component domino protocol for synthesizing penta-substituted 4H-pyrans. This method emphasizes the utility of indole derivatives in creating complex molecules efficiently, which is valuable in material science and pharmaceutical synthesis (Sivakumar et al., 2013).
Anticancer and Anti-inflammatory Properties
Indole derivatives have been investigated for their biological activities as well. Bhale et al. (2022) synthesized a novel series of 4-(1-methyl-1H-indol-3-yl)-6-(methylthio) pyrimidine-5-carbonitriles and evaluated their anticancer potential. Their research contributes to the ongoing search for new anticancer agents, showcasing the potential of indole derivatives in medical research (Bhale et al., 2022).
Supramolecular Aggregation
The study of supramolecular aggregation of indole derivatives provides insight into the structural aspects that influence molecular interactions. Research by Low et al. (2007) on 4-aryl-6-(1H-indol-3-yl)-3-methyl-1-phenyl-1H-pyrazolo[3,4-b]pyridine-5-carbonitriles highlights the importance of hydrogen bonding and π-π stacking interactions in crystal engineering and material science (Low et al., 2007).
Mechanism of Action
Safety and Hazards
Future Directions
Indole derivatives have diverse biological activities and have immense potential to be explored for newer therapeutic possibilities . They are frequently used in the synthesis of various organic compounds due to their biological and pharmaceutical activities . Therefore, the future directions of 6-Methyl-1H-indole-4-carbonitrile could involve further exploration of its biological activities and potential therapeutic applications.
Properties
IUPAC Name |
6-methyl-1H-indole-4-carbonitrile | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C10H8N2/c1-7-4-8(6-11)9-2-3-12-10(9)5-7/h2-5,12H,1H3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
JJJCXXXATYNRLB-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC(=C2C=CNC2=C1)C#N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C10H8N2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID70646515 | |
Record name | 6-Methyl-1H-indole-4-carbonitrile | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID70646515 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
156.18 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS No. |
885522-54-3 | |
Record name | 6-Methyl-1H-indole-4-carbonitrile | |
Source | CAS Common Chemistry | |
URL | https://commonchemistry.cas.org/detail?cas_rn=885522-54-3 | |
Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
Record name | 6-Methyl-1H-indole-4-carbonitrile | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID70646515 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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